Cas no 1270461-00-1 (2-(2-fluoro-6-nitrophenyl)piperidine)

• Product Name: 2-(2-fluoro-6-nitrophenyl)piperidine
• CAS No: 1270461-00-1
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6088906
• PubChem ID: 129946208
• Update Time: 2025-06-12

2-(2-fluoro-6-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-nitrophenyl)piperidine
• Piperidine, 2-(2-fluoro-6-nitrophenyl)-
• 1270461-00-1
• EN300-1844362

• Inchi： 1S/C11H13FN2O2/c12-8-4-3-6-10(14(15)16)11(8)9-5-1-2-7-13-9/h3-4,6,9,13H,1-2,5,7H2
• InChI Key： WBMXVYBARWVEID-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=C([N+]([O-])=O)C=CC=C1F

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 303.9±42.0 °C(Predicted)
• pka: 8.56±0.10(Predicted)

Additional information on 2-(2-fluoro-6-nitrophenyl)piperidine

Comprehensive Overview of 2-(2-Fluoro-6-Nitrophenyl)Piperidine (CAS No. 1270461-00-1): Properties, Applications, and Research Insights

2-(2-Fluoro-6-nitrophenyl)piperidine (CAS No. 1270461-00-1) is a fluorinated nitrophenyl-substituted piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic building blocks, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both fluoro and nitro functional groups enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated organic compounds like 2-(2-fluoro-6-nitrophenyl)piperidine has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and CNS-targeting agents, aligning with the growing focus on neurodegenerative disease therapeutics. The compound's piperidine scaffold is a common motif in FDA-approved drugs, underscoring its pharmacological relevance.

From a synthetic perspective, CAS 1270461-00-1 exemplifies the strategic use of halogen-nitro aromatic systems in cross-coupling reactions. Its electron-withdrawing nitro group facilitates nucleophilic substitution, while the fluoro substituent offers selectivity in further derivatization. These features make it a candidate for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating catalytic methods to reduce waste in its synthesis, responding to the global push for sustainable chemical processes. Additionally, its structure-activity relationship (SAR) studies contribute to the design of biodegradable agrochemicals, a hot topic in precision agriculture.

Analytical characterization of 2-(2-fluoro-6-nitrophenyl)piperidine typically involves HPLC-MS and NMR spectroscopy, with emphasis on purity thresholds for GMP-compliant applications. The compound's logP value and solubility profile are frequently studied to predict its ADME properties, reflecting the industry's shift toward computational drug design tools.

Emerging trends in AI-assisted molecular modeling have further amplified interest in this chemical entity. Computational studies leverage its three-dimensional conformation to simulate interactions with biological targets, particularly in fragment-based drug discovery. Such approaches align with the cost-effective R&D strategies dominating contemporary pharmaceutical innovation.

In material science, the nitro-aromatic moiety of CAS 1270461-00-1 shows promise for developing photoactive polymers and organic semiconductors. Its ability to undergo electron transfer processes makes it relevant for optoelectronic devices, coinciding with the rise of flexible electronics research.

Regulatory aspects of 2-(2-fluoro-6-nitrophenyl)piperidine emphasize compliance with REACH and ICH guidelines, with particular attention to genotoxicity assessment. These protocols ensure safe handling while maintaining its accessibility for academic-industrial collaborations, a key driver in open innovation models.

The compound's patent landscape reveals growing IP activity around piperidine derivatives, especially in combination therapies for metabolic disorders. This trend mirrors the broader shift toward polypharmacology in treating complex diseases, where multi-target ligands are increasingly valuable.

Future research directions for 1270461-00-1 may explore its enantioselective synthesis to access chiral variants, addressing the demand for stereochemically pure intermediates. Such developments would support the pharmaceutical industry's focus on single-enantiomer drugs, reducing off-target effects.